Cas no 1805363-22-7 (6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride)

• Product Name: 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride
• CAS No: 1805363-22-7
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4868762
• Update Time: 2025-10-28

6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride

• Inchi： 1S/C8H5Cl2F2NO/c1-3-6(7(10)14)4(8(11)12)2-5(9)13-3/h2,8H,1H3
• InChI Key： KSJKYVUUJUZKBS-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=C(C(=O)Cl)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride

6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride: A Comprehensive Overview

The compound with CAS No. 1805363-22-7, commonly referred to as 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with chlorine, difluoromethyl, and methyl groups, along with a carbonyl chloride functional group. These features endow it with versatile reactivity and make it a valuable building block in the construction of complex molecules.

Recent advancements in synthetic chemistry have enabled the precise control of such molecules, allowing researchers to exploit their potential in diverse applications. For instance, 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride has been employed as an intermediate in the synthesis of bioactive compounds, including potential drug candidates. Its ability to undergo nucleophilic acyl substitution reactions makes it particularly useful in the construction of amides and esters, which are critical components in pharmaceuticals and agrochemicals.

The synthesis of this compound typically involves multi-step processes that require meticulous optimization to ensure high yields and purity. One common approach involves the chlorination of a suitably substituted pyridine derivative, followed by the introduction of the difluoromethyl and methyl groups through directed metallation or alkylation techniques. The final step involves the conversion of a carboxylic acid group into the corresponding acid chloride using thionyl chloride or other suitable reagents. These methods have been refined over the years, with modern protocols often incorporating green chemistry principles to minimize environmental impact.

From a structural standpoint, 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride exhibits interesting electronic properties due to the electron-withdrawing effects of the chlorine and difluoromethyl groups. These effects influence both its reactivity and stability, making it suitable for use under a variety of reaction conditions. For example, its electron-deficient nature renders it highly reactive toward nucleophiles, which is exploited in various coupling reactions.

In terms of applications, this compound has found utility in the development of herbicides and insecticides due to its ability to inhibit key enzymatic pathways in target organisms. Recent studies have also highlighted its potential as a precursor for advanced materials, such as organic light-emitting diodes (OLEDs) and sensors. Researchers have demonstrated that derivatives of this compound can exhibit luminescent properties when incorporated into polymer matrices, opening new avenues for optoelectronic applications.

Moreover, 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride has been investigated for its role in catalytic processes. Its ability to act as a ligand or catalyst precursor has been explored in transition metal-catalyzed reactions, where it facilitates selective transformations under mild conditions. This property underscores its versatility and reinforces its importance as a key intermediate in modern chemical synthesis.

Despite its numerous advantages, the handling and storage of this compound require careful consideration due to its reactive nature. Proper safety protocols must be adhered to during synthesis and manipulation to ensure safe working conditions. Researchers are also actively exploring methods to enhance its stability while maintaining its reactivity, which could further expand its applicability.

In conclusion, 6-Chloro-4-(difluoromethyl)-2-methylpyridine-3-carbonyl chloride stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and reactivity continue to drive innovation across multiple disciplines, making it an indispensable tool for scientists and engineers alike. As research progresses, new insights into its properties and applications are expected to emerge, solidifying its position as a cornerstone of contemporary chemical science.